Cas no 1155995-70-2 (5-[Ethyl(methyl)carbamoyl]pyridine-2-carboxylic acid)

• Product Name: 5-[Ethyl(methyl)carbamoyl]pyridine-2-carboxylic acid
• CAS No: 1155995-70-2
• MF: C₁₀H₁₂N₂O₃
• MW: 208.213882446289
• CID: 6208984
• PubChem ID: 43414877
• Update Time: 2025-06-09

5-[Ethyl(methyl)carbamoyl]pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• AKOS009207118
• 5-[ethyl(methyl)carbamoyl]pyridine-2-carboxylic acid
• 1155995-70-2
• EN300-763932
• 5-[Ethyl(methyl)carbamoyl]pyridine-2-carboxylic acid

• Inchi： 1S/C10H12N2O3/c1-3-12(2)9(13)7-4-5-8(10(14)15)11-6-7/h4-6H,3H2,1-2H3,(H,14,15)
• InChI Key： JCYXKWYFKPWXOY-UHFFFAOYSA-N
• SMILES： O=C(C1C=NC(C(=O)O)=CC=1)N(C)CC

Computed Properties

• Exact Mass: 208.08479225g/mol
• Monoisotopic Mass: 208.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 70.5Ų

Additional information on 5-[Ethyl(methyl)carbamoyl]pyridine-2-carboxylic acid

Introduction to 5-[Ethyl(methyl)carbamoyl]pyridine-2-carboxylic acid (CAS No. 1155995-70-2)

5-[Ethyl(methyl)carbamoyl]pyridine-2-carboxylic acid (CAS No. 1155995-70-2) is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound, with its unique structure, has garnered attention due to its potential applications in drug development and material science. The molecule consists of a pyridine ring substituted with a carboxylic acid group at the 2-position and an ethyl(methyl)carbamoyl group at the 5-position, making it a versatile building block for various chemical reactions.

The synthesis of 5-[Ethyl(methyl)carbamoyl]pyridine-2-carboxylic acid involves a series of carefully designed steps, including nucleophilic substitution and condensation reactions. Recent advancements in synthetic methodologies have enabled researchers to optimize the production process, ensuring higher yields and better purity. The compound's stability under various conditions has also been extensively studied, making it suitable for large-scale manufacturing.

One of the most promising applications of this compound lies in its potential as a precursor for bioactive molecules. Researchers have explored its role in the development of antitumor agents and antimicrobial compounds, leveraging its ability to interact with biological targets such as enzymes and receptors. For instance, studies have shown that derivatives of CAS 1155995-70-2 exhibit selective inhibition against certain cancer cell lines, highlighting its therapeutic potential.

In addition to its pharmaceutical applications, 5-[Ethyl(methyl)carbamoyl]pyridine-2-carboxylic acid has also found use in the synthesis of advanced materials. Its ability to form stable complexes with metal ions has made it a valuable component in the development of coordination polymers and metal-organic frameworks (MOFs). These materials hold promise for applications in gas storage, catalysis, and sensing technologies.

The physical and chemical properties of this compound have been thoroughly characterized using modern analytical techniques such as NMR spectroscopy, X-ray crystallography, and thermogravimetric analysis. These studies have provided insights into its molecular structure, solubility, and thermal stability, which are critical for its practical applications.

Recent research has also focused on the environmental impact of CAS 1155995-70-2. Studies have shown that the compound exhibits low toxicity to aquatic organisms under standard testing conditions, making it a safer alternative to some traditional chemicals used in industrial processes.

In conclusion, 5-[Ethyl(methyl)carbamoyl]pyridine-2-carboxylic acid (CAS No. 1155995-70-2) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique properties and potential for further functionalization make it an invaluable tool for researchers aiming to develop innovative solutions in medicine, materials science, and beyond.